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Introduction

Fluorescently labeled Crebtide is a powerful tool for studying a crucial cellular signaling
pathway, the cAMP response element-binding protein (CREB) pathway. CREB is a transcription
factor that, upon phosphorylation by a variety of upstream kinases, regulates the expression of
genes involved in diverse cellular processes, including cell proliferation, differentiation, survival,
and synaptic plasticity.[1][2] Crebtide is a synthetic peptide derived from the phosphorylation
domain of CREB, making it an excellent substrate for many of these kinases.[1][3][4] By
attaching a fluorescent label to this peptide, researchers can develop sensitive and quantitative
assays to study kinase activity, screen for inhibitors, and visualize signaling events within living
cells.

This document provides detailed application notes and protocols for the use of fluorescently
labeled Crebtide in various research applications.

CREB Signaling Pathway

The phosphorylation of CREB at Serine 133 is a key event in the activation of its transcriptional
activity. This phosphorylation is mediated by several important signaling pathways and their
associated kinases. Understanding this pathway is crucial for contextualizing the applications
of fluorescently labeled Crebtide.
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Below is a diagram illustrating the major signaling pathways that converge on CREB
phosphorylation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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